Cas no 115797-51-8 (1,6-Hexane-2,2,5,5-d4-diamine(9CI))
115797-51-8 structure
Product Name:1,6-Hexane-2,2,5,5-d4-diamine(9CI)
CAS No:115797-51-8
MF:C6H16N2
MW:120.229288101196
CID:130935
PubChem ID:71308905
Update Time:2025-04-19
1,6-Hexane-2,2,5,5-d4-diamine(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,6-Hexane-2,2,5,5-d4-diamine(9CI)
- 1,6-Hexane-2,2,5,5-d4-diamine, Hexamethylene-2,2,5,5-d4-diamine
- 2,2,5,5-tetradeuteriohexane-1,6-diamine
- 1,6-DIAMINO(HEXANE-2,2,5,5-D4)
- 115797-51-8
- DTXSID90745695
- 1,6-Diaminohexane-2,2,5,5-d4
- 1,6-Diaminohexane-2,2,5,5-d4, 98 atom % D
- (2,2,5,5-~2~H_4_)Hexane-1,6-diamine
- 1,6-Hexane-2,2,5,5-d4-diamine, Hexamethylene-2,2,5,5-d4-diamine
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- Inchi: 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i3D2,4D2
- InChI Key: NAQMVNRVTILPCV-KHORGVISSA-N
- SMILES: NCC([2H])([2H])CCC([2H])([2H])CN
Computed Properties
- Exact Mass: 120.156455503g/mol
- Monoisotopic Mass: 120.156455503g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 31.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Melting Point: 42-45 °C(lit.)
- Boiling Point: 204-205 °C(lit.)
- Flash Point: 81 °C
1,6-Hexane-2,2,5,5-d4-diamine(9CI) Security Information
- Hazardous Material transportation number:UN 2280 8/PG 3
- Hazard Category Code: 21/22-34-37
- Safety Instruction: 22-26-36/37/39-45
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Hazardous Material Identification:
- Risk Phrases:R21/22-34-37
- Safety Term:S22-26-36/37/39-45
1,6-Hexane-2,2,5,5-d4-diamine(9CI) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
115797-51-8 (1,6-Hexane-2,2,5,5-d4-diamine(9CI)) Related Products
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